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Compound of Interest

Compound Name: Vactosertib Hydrochloride

Cat. No.: B607394 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Vactosertib (TEW-7197) is a potent and selective small molecule inhibitor of the transforming

growth factor-beta (TGF-β) type I receptor, also known as activin receptor-like kinase 5 (ALK5).

[1][2][3] The TGF-β signaling pathway plays a crucial role in various cellular processes,

including proliferation, differentiation, and apoptosis.[4][5] Upon ligand binding, the TGF-β type

II receptor phosphorylates and activates the type I receptor (ALK5).[6][7] Activated ALK5 then

phosphorylates the receptor-regulated SMADs (R-SMADs), specifically SMAD2 and SMAD3, at

their C-terminal serine residues.[5][8] Phosphorylated SMAD2 and SMAD3 (pSMAD2/3) form a

complex with SMAD4, which then translocates to the nucleus to regulate the transcription of

target genes.[4][5]

Vactosertib competitively binds to the ATP-binding site of ALK5, thereby inhibiting its kinase

activity and preventing the subsequent phosphorylation of SMAD2 and SMAD3.[1] This leads

to the downregulation of the canonical TGF-β/SMAD signaling pathway.[1][9] Western blotting

is a widely used and effective technique to detect and quantify the levels of specific proteins,

such as pSMAD2/3, in cell or tissue lysates.[10] This application note provides a detailed

protocol for performing a Western blot to assess the efficacy of Vactosertib in inhibiting

SMAD2/3 phosphorylation.
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The following diagram illustrates the canonical TGF-β signaling pathway and the mechanism of

inhibition by Vactosertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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